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Compound of Interest

2-(1,2-Benzisoxazol-3-yl)acetic
Compound Name: o
aci

Cat. No.: B189195

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 2-(1,2-Benzisoxazol-3-yl)acetic acid, a key
heterocyclic compound utilized in pharmaceutical and agrochemical research. It covers the
compound's fundamental chemical identity, physicochemical properties, synthesis protocols,
and its role as a versatile building block in medicinal chemistry.

Chemical Identity and Structure

2-(1,2-Benzisoxazol-3-yl)acetic acid is a synthetic compound featuring a benzisoxazole core
fused to a benzene ring, with an acetic acid group attached at the 3-position. Its formal IUPAC
name is 2-(1,2-benzoxazol-3-yl)acetic acid[1][2].

Chemical Structure:
SMILES representation: C1=CC=C2C(=C1)C(=NO2)CC(=0)0[2]

Physicochemical and Pharmacological Data

The properties of 2-(1,2-Benzisoxazol-3-yl)acetic acid are summarized below. This data is
crucial for its application in synthesis, formulation, and biological screening.

Table 1: Chemical Identifiers and Properties
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Property Value Reference
2-(1,2-benzoxazol-3-yl)acetic

IUPAC Name _ [1][2]
acid

CAS Number 4865-84-3 [2112]1[31141[5]

Molecular Formula CoH7NO3 [1112]131[4]

Molecular Weight 177.16 g/mol [21[3]1[4][6]
1,2-Benzisoxazole-3-acetic

Synonyms acid, Benzo[d]isoxazol-3-yl- [1][2]I5]
acetic acid
BVSIAYQIMUUCRW-

InChl Key [21[41[7]
UHFFFAOYSA-N

Table 2: Physical and Chemical Properties
Property Value Reference

Physical Form

Solid, powder to crystal

[417]

White to Light yellow to Light

Color [4]
orange

Melting Point 123 °C [71[8]
Boiling Point 377.3 £17.0 °C (Predicted) [4107118]
Density 1.394 + 0.06 g/cm3 (Predicted) [41[8]
pKa 3.60 + 0.30 (Predicted) [4]
Solubility Soluble in Methanol [41[8]
Storage 2-8°C, sealed, away from A7)

moisture

Role in Pharmaceutical Synthesis
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2-(1,2-Benzisoxazol-3-yl)acetic acid is a significant intermediate in the synthesis of various
pharmaceuticals.[9] Its most notable application is as a key precursor in the production of
Zonisamide, a sulfonamide anticonvulsant agent used to treat epilepsy.[4][10][11] The
benzisoxazole scaffold is recognized as a "privileged structure" in drug design, appearing in
compounds developed for a range of therapeutic areas including antipsychotic, anticancer,
antimicrobial, and anti-inflammatory applications.[12][13][14]

The logical workflow for its primary application is visualized below.

Zonisamide Synthesis Pathway

2-(1,2-Benzisoxazol-3-yl) Precursor - Chemical Final Product - Zonisamide
acetic acid | Modifications g (Anticonvulsant Drug)

Click to download full resolution via product page
Caption: Role of 2-(1,2-Benzisoxazol-3-yl)acetic acid as a key intermediate for Zonisamide.

Experimental Protocols: Synthesis

The synthesis of 2-(1,2-benzisoxazol-3-yl)acetic acid and its derivatives can be achieved
through several established methods. A common approach involves the cyclization of
hydroxylated precursors.

Method 1: Synthesis from Hydroxycoumarins (Posner Reaction)

A reported methodology involves the synthesis of 1,2-benzisoxazole-3-acetic acid from
hydroxycoumarins via the Posner reaction.[15] This method serves as a foundational step for
creating various derivatives.

The general workflow for this synthesis is outlined below.
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Caption: Generalized workflow for the synthesis of the target compound from

hydroxycoumarins.

Protocol Details:
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Reaction Setup: The specific hydroxycoumarin starting material is subjected to conditions
characteristic of the Posner reaction.

Intermediate Processing: The resulting product from the Posner reaction is processed to
yield 1,2-benzisoxazol-3-acetic acid.[15]

Derivatization (Optional): The acetic acid product can be further modified. For instance,
refluxing with methyl acetate in the presence of an acid catalyst (e.qg., sulfuric acid) yields the
corresponding methyl ester, methyl 1,2-benzisoxazol-3-yl acetate.[15] This ester can then be
reduced using agents like LiAlHa4 to produce 2-(1,2-benzisoxazol-3-yl)ethanol.[15]

Method 2: One-Pot Synthesis of 1,2-Benzisoxazole Core

An alternative efficient method for creating the 1,2-benzisoxazole core involves an in situ oxime
formation followed by internal cyclization. This one-pot synthesis is advantageous for its
simplicity and potential for large-scale production.

Protocol Details:

Oxime Formation: A suitable ketone intermediate is reacted with a hydroxylamine source
(e.g., hydroxylamine sulfate) in the presence of a base like potassium hydroxide. This
generates the oxime in situ.

Cyclization: The generated oxime undergoes an intramolecular cyclization reaction, forming
the stable 1,2-benzisoxazole ring system.

Hydrolysis: Subsequent alkaline hydrolysis can be used to deprotect other functional groups
if necessary, yielding the final benzisoxazole derivative.

Biological and Pharmacological Context

The 1,2-benzisoxazole moiety is a cornerstone in the development of biologically active
compounds. Derivatives have shown a wide spectrum of activities:

e Anticancer: Certain 2-arylbenzoxazole acetic acid derivatives have demonstrated promising
cytotoxic activity against cancer cell lines such as MCF-7 (breast cancer) and HCT-116
(colon cancer).[12]
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« Antimicrobial: A naturally occurring 1,2-benzisoxazole, 3,6-dihydroxy-1,2-benzisoxazole, has
shown potent antibiotic activity against multi-drug resistant Acinetobacter baumannii.[14]

» Neurological: Beyond Zonisamide, other 1,2-benzisoxazole derivatives have been
investigated as potential antipsychotics (D2/5-HT2 antagonists), antidepressants
(monoamine oxidase inhibitors), and as potent inhibitors of acetylcholinesterase for treating
memory dysfunction.[13]

The diverse biological activities highlight the importance of 2-(1,2-Benzisoxazol-3-yl)acetic
acid as a foundational scaffold for combinatorial chemistry and drug discovery campaigns.

Safety and Handling

According to its GHS classification, 2-(1,2-Benzisoxazol-3-yl)acetic acid is harmful if
swallowed and causes skin and serious eye irritation.[2][16] It may also cause respiratory
irritation.[16] Appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection, should be worn when handling this compound.[16] Work
should be conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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